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N-Deshydroxyethyl Dasatinib-d8 N-Deshydroxyethyl Dasatinib-d8
Brand Name: Vulcanchem
CAS No.: 1189998-96-6
VCID: VC0023511
InChI: InChI=1S/C20H22ClN7OS/c1-12-4-3-5-14(21)18(12)27-19(29)15-11-23-20(30-15)26-16-10-17(25-13(2)24-16)28-8-6-22-7-9-28/h3-5,10-11,22H,6-9H2,1-2H3,(H,27,29)(H,23,24,25,26)/i6D2,7D2,8D2,9D2
SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CCNCC4
Molecular Formula: C20H22ClN7OS
Molecular Weight: 452.003

N-Deshydroxyethyl Dasatinib-d8

CAS No.: 1189998-96-6

Reference Standards

VCID: VC0023511

Molecular Formula: C20H22ClN7OS

Molecular Weight: 452.003

N-Deshydroxyethyl Dasatinib-d8 - 1189998-96-6

CAS No. 1189998-96-6
Product Name N-Deshydroxyethyl Dasatinib-d8
Molecular Formula C20H22ClN7OS
Molecular Weight 452.003
IUPAC Name N-(2-chloro-6-methylphenyl)-2-[[2-methyl-6-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)pyrimidin-4-yl]amino]-1,3-thiazole-5-carboxamide
Standard InChI InChI=1S/C20H22ClN7OS/c1-12-4-3-5-14(21)18(12)27-19(29)15-11-23-20(30-15)26-16-10-17(25-13(2)24-16)28-8-6-22-7-9-28/h3-5,10-11,22H,6-9H2,1-2H3,(H,27,29)(H,23,24,25,26)/i6D2,7D2,8D2,9D2
Standard InChIKey DOBZFFWLHXORTB-COMRDEPKSA-N
SMILES CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CCNCC4
Synonyms N-(2-Chloro-6-methylphenyl)-2-[[2-methyl-6-(1-piperazinyl-d8)-4-pyrimidinyl]amino]-5-thiazolecarboxamide; Dasatinib Metabolite M4-d8;
PubChem Compound 46781135
Last Modified Nov 11 2021
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